Cas no 1322722-00-8 (N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide
• CAS No: 1322722-00-8
• MF: C₂₀H₂₂N₄O₅S
• MW: 430.477483272552
• CID: 5398796
• Update Time: 2025-05-21

N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-5-methyl-3-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide
• N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide

• Inchi： 1S/C20H22N4O5S/c1-12-5-7-14(8-6-12)24-30(26,27)20-18(13(2)22-23-20)19(25)21-15-9-10-16(28-3)17(11-15)29-4/h5-11,24H,1-4H3,(H,21,25)(H,22,23)
• InChI Key： YRMBUWCLQYHKNE-UHFFFAOYSA-N
• SMILES： N1C(S(NC2=CC=C(C)C=C2)(=O)=O)=C(C(NC2=CC=C(OC)C(OC)=C2)=O)C(C)=N1

Additional information on N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide (CAS No. 1322722-00-8)

N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide (CAS No. 1322722-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrazole-carboxamide core and sulfamoyl functional group, is often studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for targeting specific enzymes or receptors in therapeutic pathways.

The structural complexity of N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide includes a dimethoxyphenyl moiety, which is known to enhance solubility and bioavailability in drug-like molecules. This feature aligns with current trends in medicinal chemistry, where optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) is critical. The compound's sulfamoyl group further contributes to its potential as a enzyme inhibitor, a property highly sought after in the development of treatments for metabolic disorders and inflammatory conditions.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide fits into this paradigm due to its potential to modulate specific biological pathways. For instance, its pyrazole scaffold is a common motif in kinase inhibitors, which are pivotal in oncology research. This connection to cancer therapeutics makes the compound a subject of interest in academic and industrial labs alike.

Another area of exploration for CAS No. 1322722-00-8 is its role in neuropharmacology. The dimethoxyphenyl fragment is structurally similar to compounds that interact with neurotransmitter receptors, suggesting potential applications in treating neurological disorders. This aligns with growing public interest in mental health therapeutics and neurodegenerative disease research, topics frequently searched in scientific databases and AI-driven platforms.

From a synthetic chemistry perspective, the preparation of N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are integral to modern drug synthesis and are often optimized for scalability and yield. The compound's CAS registry number (1322722-00-8) serves as a unique identifier, facilitating accurate referencing in patents and publications.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 1322722-00-8. Researchers are increasingly focused on sustainable synthesis methods, minimizing waste and energy consumption. This compound's potential applications in biodegradable materials or eco-friendly catalysts could further elevate its importance in the context of circular economy initiatives.

In summary, N-(3,4-dimethoxyphenyl)-3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxamide (CAS No. 1322722-00-8) represents a versatile and promising compound in contemporary chemical research. Its structural features and potential bioactivities make it a valuable subject for studies in drug discovery, neuropharmacology, and sustainable chemistry. As scientific inquiry continues to evolve, this compound may play a pivotal role in addressing some of the most pressing challenges in health and environmental science.